Cas no 57718-00-0 (Guanosine5'-(tetrahydrogen triphosphate), 2'-O-methyl-, P''®5'-ester with 7-methylguanosine, inner salt (9CI))

• Product name: Guanosine5'-(tetrahydrogen triphosphate), 2'-O-methyl-, P''®5'-ester with 7-methylguanosine, inner salt (9CI)
• CAS No: 57718-00-0
• MF: C₂₂H₃₁N₁₀O₁₈P₃
• MW: 816.459026575089
• CID: 377268
• PubChem ID: 135600367

Guanosine5'-(tetrahydrogen triphosphate), 2'-O-methyl-, P''®5'-ester with 7-methylguanosine, inner salt (9CI) Chemical and Physical Properties

Names and Identifiers

• [(2R,3S,4R)-5-(2-amino-7-methyl-6-oxo-3H-purin-9-ium-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [[[(2R,3R,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3-hydroxy-4-methoxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy
• 7-methylguanosine-5'-triphosphoryl-2'-O-methylguanosine
• 5'-ester with 7-methylguanosine, inner salt (9CI)
• Guanosine5'-(tetrahydrogen triphosphate), 2'-O-methyl-, P''&reg
• H6GY276TPY
• UNII-H6GY276TPY
• Guanosine 5'-(tetrahydrogen triphosphate), 2'-O-methyl-, 5'-5'-ester with 2-amino-6,9-dihydro-7-methyl-6-oxo-9-beta-D-ribofuranosyl-1H-purinium hydroxide, inner salt
• m(7)G(5')Pppgm
• 57718-00-0
• Guanosine5'-(tetrahydrogen triphosphate), 2'-O-methyl-, P''®5'-ester with 7-methylguanosine, inner salt (9CI)

• Inchi： InChI=1S/C22H31N10O18P3/c1-30-6-32(16-10(30)18(37)29-22(24)27-16)19-13(35)11(33)7(47-19)3-45-51(38,39)49-53(42,43)50-52(40,41)46-4-8-12(34)14(44-2)20(48-8)31-5-25-9-15(31)26-21(23)28-17(9)36/h5-8,11-14,19-20,33-35H,3-4H2,1-2H3,(H8-,23,24,26,27,28,29,36,37,38,39,40,41,42,43)/t7-,8-,11-,12-,13-,14-,19?,20-/m1/s1
• InChI Key： CUWKXCJRSKNYSN-YGYKVGJLSA-N
• SMILES： CN1C=[N+](C2=C1C(=O)NC(=N2)N)C3C(C(C(O3)COP(=O)([O-])OP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C5N=C(NC6=O)N)OC)O)O)O

Computed Properties

• Exact Mass: 816.10333
• Monoisotopic Mass: 816.10306517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 53
• Rotatable Bond Count: 13
• Complexity: 1650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 402Ų
• XLogP3: -8.3

Experimental Properties

• PSA: 401.62